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Compound of Interest

Compound Name: 2,4-Undecadien-1-ol
CAS No.: 59376-58-8
Cat. No.: B1588632
Get Quote
. J

Executive Summary & Strategic Analysis

(2E,42)-2,4-Undecadien-1-ol (C

H

O) is a conjugated diene alcohol often investigated in chemical ecology as an insect
pheromone or flavor precursor. The primary challenge in its synthesis is establishing and
maintaining the cis (Z) configuration at C4 while installing the trans (E) configuration at C2.

Core Synthetic Strategy: To ensure high stereochemical purity, this guide employs a Petroski-
modified Wittig approach. This method builds the (E)-alkene onto a pre-existing (Z)-aldehyde
scaffold using a stabilized ylide. This route is superior to direct coupling methods (e.qg.,
Suzuki/Stille) for this specific target because the Wittig reaction with stabilized ylides is
inherently (E)-selective, and the mild conditions prevent isomerization of the sensitive (Z)-enal
intermediate.

Retrosynthetic Analysis
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The molecule is disconnected at the C2-C3 bond. The C1-C2 fragment is derived from a
stabilized phosphonium ylide, while the C3-C11 fragment originates from (Z)-2-nonenal.
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Figure 1: Retrosynthetic breakdown utilizing a C2-C3 Wittig disconnection.

Detailed Experimental Protocol
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Phase 1: Synthesis of the (Z)-C9 Scaffold

Objective: Synthesize (Z)-2-nonenal with >98% Z-purity. Precursor: 2-Nonyn-1-ol (commercially
available or synthesized from 1-octyne + paraformaldehyde).

Step 1.1: Lindlar Reduction to (Z)-2-Nonen-1-ol
» Reagents: 2-Nonyn-1-ol (10.0 g, 71.3 mmol), Lindlar Catalyst (5% Pd/CaCO

+ Pb), Quinoline, MeOH.

e Protocol:
o Dissolve 2-nonyn-1-ol in MeOH (150 mL) in a hydrogenation flask.

o Add Lindlar catalyst (500 mg) and quinoline (0.5 mL) to poison the catalyst and prevent
over-reduction to the alkane.

o Stirunder H

atmosphere (balloon pressure) at room temperature. Monitor via GC-MS every 30 mins.

o Critical Endpoint: Stop reaction immediately upon disappearance of alkyne. Over-
exposure leads to isomerization or saturation.

o Filter through Celite and concentrate in vacuo.
 Validation:

H NMR should show olefinic protons at
5.4-5.6 ppm with

Hz (characteristic of Z-alkene).

Step 1.2: Chemoselective Oxidation to (Z)-2-Nonenal

e Reagents: (Z)-2-Nonen-1-ol, Activated MnO

, CH
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Cl

¢ Rationale: MnO

is chosen over Swern or PCC because it is a heterogeneous, mild oxidant that minimizes
acid-catalyzed isomerization of the Z-double bond.

e Protocol:

[¢]

Dissolve (Z)-2-nonen-1-ol (5.0 g) in anhydrous CH

Cl
(200 mL).

o Add activated MnO

(10 equiv., 30 g) in portions.

o Stir vigorously at room temperature for 12-24 hours.
o Filter through a silica plug to remove Mn residues.
o Concentrate carefully (aldehyde is volatile).
e Yield: Expect ~85%.
e QC Check: Verify aldehyde peak in IR (1690 cm
) and retention of Z-geometry via NMR (

Hz).

Phase 2: Stereoselective Wittig Olefination

Objective: Install the C2-C3 double bond with (E)-selectivity.

Step 2.1: Synthesis of Ethyl (2E,4Z)-2,4-Undecadienoate
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» Reagents: (2)-2-Nonenal, (Carbethoxymethylene)triphenylphosphorane, Benzoic acid
(catalytic), Toluene.

» Mechanism: Stabilized ylides react with aldehydes to yield (E)-alkenes primarily. The
"Petroski Modification" uses benzoic acid to catalyze the decomposition of the
oxaphosphetane intermediate, improving yield without compromising stereochemistry.

e Protocol:

In a round-bottom flask, combine (Z)-2-nonenal (4.0 g, 28.5 mmol) and

[e]

(carbethoxymethylene)triphenylphosphorane (11.0 g, 31.5 mmol).
o Add benzoic acid (150 mg).
o Reflux in Toluene (80 mL) for 4 hours.
o Cool to RT and remove solvent.

o Purification: Triturate with hexane to precipitate triphenylphosphine oxide (TPPO). Filter
and purify the supernatant via flash chromatography (SiO

, 5% EtOAc/Hexanes).

o Stereochemical Outcome: The reaction preserves the C4(Z) bond from the aldehyde and
forms a C2(E) bond.

o Data: The product is a dienoate ester.[1][2]

Phase 3: Chemoselective Reduction

Objective: Convert the ester to the alcohol without reducing the conjugated diene system.

Step 3.1: DIBAL-H Reduction
e Reagents: Ethyl (2E,4Z)-2,4-undecadienoate, DIBAL-H (1.0 M in hexanes), CH

Cl
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e Protocol:
o Dissolve the ester (3.0 g) in anhydrous CH

Cl
(60 mL) and cool to -78 °C.

o Add DIBAL-H (2.2 equiv) dropwise over 30 minutes.
o Stir at-78 °C for 1 hour, then warm to 0 °C.

o Quench: Carefully add Rochelle's salt (saturated potassium sodium tartrate solution) and
stir vigorously until the emulsion clears (critical step for aluminum removal).

o Extract with Et

O, dry over MgSO

, and concentrate.

(¢]

Final Purification: Flash chromatography (10-20% EtOAc/Hexanes).

Characterization & Validation

Trustworthy identification relies on distinguishing the (2E,4Z) isomer from the
thermodynamically stable (2E,4E) isomer.

NMR Spectroscopy ( H, 500 MHz, CDCI )

The coupling constants (

) are the definitive proof of stereochemistry.
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Chemical Shift Coupling

Structural

Proton ( Multiplicity CEMEEGE | .
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Interpretation:

e Hz: Confirms the Trans (E) geometry at C2.

¢ Hz: Confirms the Cis (Z) geometry at C4.

e Note: In the (2E,4E) isomer,

would be ~15 Hz.

Mass Spectrometry (El, 70 eV)

e Molecular lon (M

): m/z 168.
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o Base Peak: m/z 81 (characteristic of cyclohexadiene cation formed via cyclization of the
diene fragment).

e Loss of Water: m/z 150 (M - 18).

Workflow Diagram
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Figure 2: Step-by-step reaction workflow for the stereoselective synthesis.

Troubleshooting & Optimization

o |somerization Risk: The (2E,4Z) system is light-sensitive. Perform all reactions, especially
the final purification, under low-light conditions or using amber glassware.

o Separation of Isomers: If the (2E,4E) isomer contaminates the product (visible by a doublet
at

5.75 with
Hz but different H4 coupling), use AgNO

-impregnated silica gel. Silver ions complex more strongly with (Z)-alkenes, significantly
increasing retention time difference between E,Z and E,E isomers.

o Aldehyde Volatility: (Z)-2-Nonenal is moderately volatile. Do not use high vacuum for
extended periods during isolation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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